Cas no 475105-77-2 (2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid)

• Product Name: 2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid
• CAS No: 475105-77-2
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD08741426
• CID: 328063
• PubChem ID: 23146305
• Update Time: 2025-04-19

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(3-methyl-1,2,4-oxadiazol-5-yl)-
• 2-(3-METHYL-1,2,4-OXADIAZOL-5-YL)BENZOIC ACID
• 2-(3-Methyl-[1,2,4]oxadiazol-5-yl)-benzoic acid
• AG-F-61687
• CC49601
• CTK4J0061
• SBB093278
• SureCN1257626
• EN300-87274
• FT-0735313
• MFCD08741426
• DTXSID40630986
• AKOS009279485
• 475105-77-2
• JHLHKCWPDVKWNS-UHFFFAOYSA-N
• PS-8136
• Z367679724
• 2-(3-methyl-1,2,4-oxadiazol-5-yl)benzoic acid, AldrichCPR
• SCHEMBL1257626
• Methyl3,3-Dimethylacrylate
• 2-(3-methyl-[1,2,4]oxadiazol-5-yl)benzoic acid
• 2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoicacid
• DB-070820
• G32534
• 2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid

• MDL： MFCD08741426
• Inchi： 1S/C10H8N2O3/c1-6-11-9(15-12-6)7-4-2-3-5-8(7)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： JHLHKCWPDVKWNS-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(=O)O)=NC(C)=N1

Computed Properties

• Exact Mass: 204.05300
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.336
• Melting Point: 152 °C
• Boiling Point: 409.9°Cat760mmHg
• Flash Point: 201.7°C
• Refractive Index: 1.583
• PSA: 76.22000
• LogP: 1.74320

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Security Information

• Hazard Statement： Harmful